Cas no 107952-04-5 (3H-1,2,4-Triazole-3-thione,2,4-dihydro-5-[(2-methoxyphenoxy)methyl]-4-phenyl-)

• Product Name: 3H-1,2,4-Triazole-3-thione,2,4-dihydro-5-[(2-methoxyphenoxy)methyl]-4-phenyl-
• CAS No: 107952-04-5
• MF: C₁₆H₁₅N₃O₂S
• MW: 313.374202013016
• CID: 190611
• PubChem ID: 801449
• Update Time: 2025-04-19

3H-1,2,4-Triazole-3-thione,2,4-dihydro-5-[(2-methoxyphenoxy)methyl]-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione,2,4-dihydro-5-[(2-methoxyphenoxy)methyl]-4-phenyl-
• 3-[(2-methoxyphenoxy)methyl]-4-phenyl-1H-1,2,4-triazole-5-thione
• 2,4-Dihydro-5-((2-methoxyphenoxy)methyl)-4-phenyl-3H-1,2,4-triazole-3-thione
• 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-5-((2-methoxyphenoxy)methyl)-4-phenyl-
• 5-[(2-methoxyphenoxy)methyl]-4-phenyl-4H-1,2,4-triazole-3-thiol
• AC1LFDYF
• ACMC-20mb9f
• BRN 5103128
• CS-009
• Oprea1_724261
• 5-(2-Methoxy-phenoxymethyl)-4-phenyl-4H-[1 ,2,4]triazole-3-thiol
• CS-009/03917025
• BB 0243130
• Oprea1_771626
• AKOS000283638
• DTXSID50148340
• SCHEMBL5437704
• 107952-04-5

• Inchi： 1S/C16H15N3O2S/c1-20-13-9-5-6-10-14(13)21-11-15-17-18-16(22)19(15)12-7-3-2-4-8-12/h2-10H,11H2,1H3,(H,18,22)
• InChI Key： BPKUFMCJXLYRFM-UHFFFAOYSA-N
• SMILES： S=C1NN=C(COC2C=CC=CC=2OC)N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 313.08865
• Monoisotopic Mass: 313.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 78.2Ų

Experimental Properties

• PSA: 46.09